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Compound of Interest

Compound Name: MX106

Cat. No.: B609370 Get Quote

Disclaimer: The term "MX106" is associated with multiple products. This guide provides

detailed disposal procedures for Spectrus NX106*, a chemical substance. Users handling other

products labeled "MX106," such as biological reagents or dyes, should consult the specific

safety data sheet (SDS) provided by the manufacturer for appropriate disposal protocols.

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This document outlines the essential procedures for the safe

handling and disposal of Spectrus* NX106, providing researchers, scientists, and drug

development professionals with a clear, step-by-step guide to minimize risks and ensure

compliance with safety regulations.

Key Safety Information and Hazard Identification
Spectrus* NX106 is a hazardous substance that requires careful handling. The primary hazards

associated with this chemical are severe skin burns, eye damage, and potential allergic skin

reactions.[1] It may also cause respiratory irritation.[1]

Signal Word: Danger[1]

Hazard Statements:

Causes severe skin burns and eye damage.[1]

May cause an allergic skin reaction.[1]
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Causes serious eye damage.[1]

May cause respiratory irritation.[1]

A summary of the key components in Spectrus* NX106 is provided in the table below.

Component CAS # Percent

Magnesium nitrate 10377-60-3 1 - 2.5

Mixture of: 5-chloro-2-methyl-

4-isothiazolin-3-one and 2-

methyl-4-isothiazolin-3-one

55965-84-9 1 - 2.5

Table 1: Composition of Spectrus NX106*

Personal Protective Equipment (PPE) and Handling
Before handling Spectrus* NX106, it is imperative to be equipped with the appropriate personal

protective equipment. Adherence to these guidelines is crucial for preventing exposure and

ensuring personal safety.

Required Personal Protective Equipment:

Gloves: Wear protective gloves.

Clothing: Wear protective clothing to prevent skin contact.

Eye Protection: Use eye protection, such as safety glasses or goggles.

Face Protection: A face shield is recommended to protect against splashes.

Always handle Spectrus* NX106 in a well-ventilated area, preferably outdoors or in a chemical

fume hood, to avoid inhaling vapors.[1] Do not handle the substance until all safety precautions

have been read and understood.[1]

Spill Management and Emergency Procedures
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In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent harm to personnel and the environment.

Spill Cleanup Protocol:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation of the area.

Containment: Absorb the spill with inert solids such as clay, vermiculite, or spill pillows.[1]

Protective Gear: Wear appropriate protective equipment and clothing during cleanup. Do not

touch damaged containers or spilled material without proper protection.[1]

Disposal: Collect the absorbed material and dispose of it in an approved facility.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

In all cases of exposure, immediately call a POISON CENTER or doctor/physician.[1]

Proper Disposal Procedure for MX106 (Spectrus*
NX106)
The disposal of Spectrus* NX106 must be conducted in accordance with local, state, and

federal regulations. Hazardous waste must be disposed of through a permitted hazardous

waste transporter to a federally-approved treatment or disposal facility.[2]

Step-by-Step Disposal Protocol:
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Characterize Waste: Before disposal, ensure the waste is properly characterized as

hazardous.

Containerization:

Use a compatible, leak-proof container for waste collection.

Do not fill waste containers to more than 80% of their capacity to prevent spills.[3]

If not in its original container, clearly label the waste container with "Hazardous Waste"

and list the constituents.[2][4]

Segregation: Segregate incompatible chemicals to avoid dangerous reactions.[3]

Storage:

Store the waste container in a designated, well-ventilated area, away from drains.[2]

Ensure the container is tightly closed.[1]

Store in secondary containment, such as a plastic tub.[3]

Documentation:

Fill out a hazardous waste label, including the accumulation start date.[3]

Retain all waste disposal receipts and manifests for at least three years.[2]

Arrange for Pickup: Contact your institution's environmental health and safety office or a

licensed hazardous waste disposal company to arrange for pickup.

Below is a logical workflow for the disposal of MX106.
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Start: MX106 Waste Generation
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(Review SDS)
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('Hazardous Waste', Contents, Date)

Store Safely
(Secondary Containment, Ventilated Area)

Request Waste Pickup
(EHS or Approved Vendor)

Complete Manifest & Retain Records

End: Proper Disposal
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Figure 1: MX106 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. Hazardous Waste [miamidade.gov]

3. myusf.usfca.edu [myusf.usfca.edu]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Navigating the Disposal of MX106: A Comprehensive
Safety and Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609370#mx106-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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